Cas no 914649-13-1 (2-(3,4-dihydroxyphenyl)ethyl 2-O-(3,4-dihydroxyphenylethanoyl)-beta-D-glucopyranoside)

2-(3,4-dihydroxyphenyl)ethyl 2-O-(3,4-dihydroxyphenylethanoyl)-beta-D-glucopyranoside structure
914649-13-1 structure
Product Name:2-(3,4-dihydroxyphenyl)ethyl 2-O-(3,4-dihydroxyphenylethanoyl)-beta-D-glucopyranoside
CAS No:914649-13-1
MF:C22H26O11
MW:466.435247898102
CID:2050554
PubChem ID:16091519
Update Time:2025-04-21

2-(3,4-dihydroxyphenyl)ethyl 2-O-(3,4-dihydroxyphenylethanoyl)-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-dihydroxyphenyl)ethyl 2-O-(3,4-dihydroxyphenylethanoyl)-beta-D-glucopyranoside
    • ternstroside A
    • CHEMBL465424
    • NSC-741748
    • Q27134739
    • 914649-13-1
    • DTXSID501130780
    • beta-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl, 2-(3,4-dihydroxybenzeneacetate)
    • NSC741748
    • CHEBI:66203
    • [(2R,3R,4S,5S,6R)-2-[2-(3,4-dihydroxyphenyl)ethoxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] 2-(3,4-dihydroxyphenyl)acetate
    • 2-(3,4-dihydroxyphenyl)ethyl 2-O-[(3,4-dihydroxyphenyl)acetyl]-beta-D-glucopyranoside
    • I(2)-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl, 2-(3,4-dihydroxybenzeneacetate)
    • Inchi: 1S/C22H26O11/c23-10-17-19(29)20(30)21(33-18(28)9-12-2-4-14(25)16(27)8-12)22(32-17)31-6-5-11-1-3-13(24)15(26)7-11/h1-4,7-8,17,19-27,29-30H,5-6,9-10H2/t17-,19-,20+,21-,22-/m1/s1
    • InChI Key: QAOKYQQABTYYAS-MIUGBVLSSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)OC(CC1C=CC(=C(C=1)O)O)=O)OCCC1C=CC(=C(C=1)O)O

Computed Properties

  • Exact Mass: 466.14751164g/mol
  • Monoisotopic Mass: 466.14751164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 186Ų
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